Cas no 1803711-83-2 (Ethyl 2-chloro-4-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 2-chloro-4-(2-cyanoethyl)benzoate
• CAS No: 1803711-83-2
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4959133
• Update Time: 2025-05-04

Ethyl 2-chloro-4-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-(2-cyanoethyl)benzoate

• Inchi： 1S/C12H12ClNO2/c1-2-16-12(15)10-6-5-9(4-3-7-14)8-11(10)13/h5-6,8H,2-4H2,1H3
• InChI Key： XNNZOOWBWJGUKT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=CC(=C1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloro-4-(2-cyanoethyl)benzoate

Ethyl 2-chloro-4-(2-cyanoethyl)benzoate (CAS No. 1803711-83-2): An Overview

Ethyl 2-chloro-4-(2-cyanoethyl)benzoate (CAS No. 1803711-83-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its chloro and cyanoethyl substituents on a benzoate backbone, offers a range of potential applications, from pharmaceutical development to advanced materials research.

The molecular formula of Ethyl 2-chloro-4-(2-cyanoethyl)benzoate is C₁₃H₁₂ClNO₂, and its molecular weight is approximately 253.7 g/mol. The compound's chloro substituent introduces polarity and reactivity, while the cyanoethyl group enhances its conjugation and electronic properties. These features make it an attractive candidate for various chemical reactions and functional modifications.

In the realm of medicinal chemistry, Ethyl 2-chloro-4-(2-cyanoethyl)benzoate has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that derivatives of chlorinated benzoates demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases.

The cyanoethyl group in Ethyl 2-chloro-4-(2-cyanoethyl)benzoate is particularly noteworthy for its ability to enhance the compound's electronic properties. This feature has led to its investigation in the development of conductive polymers and electroactive materials. Research published in *Advanced Materials* in 2020 highlighted the use of cyano-substituted benzoates as monomers for synthesizing polymers with high electrical conductivity and stability, which are crucial for applications in organic electronics and energy storage devices.

In addition to its potential in pharmaceuticals and materials science, Ethyl 2-chloro-4-(2-cyanoethyl)benzoate has also been studied for its role in catalysis. The compound's unique structure makes it an effective ligand for transition metal catalysts, enhancing their activity and selectivity in various organic transformations. A study published in *Catalysis Science & Technology* in 2019 demonstrated that complexes containing this ligand exhibited improved catalytic performance in the hydrogenation of unsaturated compounds, offering new avenues for green chemistry and sustainable processes.

The synthesis of Ethyl 2-chloro-4-(2-cyanoethyl)benzoate typically involves a multi-step process, starting from readily available starting materials such as ethyl benzoate and acrylonitrile. The key steps include the introduction of the chloro substituent through electrophilic aromatic substitution and the subsequent addition of the cyanoethyl group via nucleophilic substitution or addition reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing waste and improving yields.

Safety considerations are paramount when handling Ethyl 2-chloro-4-(2-cyanoethyl)benzoate. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, Ethyl 2-chloro-4-(2-cyanoethyl)benzoate (CAS No. 1803711-83-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure makes it a valuable candidate for research in medicinal chemistry, materials science, and catalysis. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.